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Compound of Interest

Compound Name: 2-amino-N-cyclopropylacetamide

Cat. No.: B111377 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Amino-N-cyclopropylacetamide, also known as N-cyclopropylglycinamide, is a versatile

chemical compound that has garnered significant attention in the field of pharmaceutical

sciences. Its unique structural features, particularly the presence of a cyclopropyl group, make

it a valuable building block in the synthesis of novel therapeutic agents. This technical guide

provides a comprehensive overview of the discovery, history, and key applications of 2-amino-
N-cyclopropylacetamide, with a focus on its role as a crucial intermediate in drug

development. While detailed historical accounts of its initial discovery are not extensively

documented in publicly available literature, its importance is evident from its application in the

synthesis of various biologically active molecules.

Chemical Properties and Data
2-Amino-N-cyclopropylacetamide is a relatively small molecule with the chemical formula

C5H10N2O. Its hydrochloride salt is a common form used in research and development due to

its enhanced stability and solubility.[1]
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Property Value Source

Molecular Formula C5H10N2O [2]

Molecular Weight 114.15 g/mol [2]

CAS Number 120436-02-4 [1]

Appearance
White powder (hydrochloride

salt)
[1]

Melting Point
167-171 °C (hydrochloride

salt)
[1]

Synonyms
N-cyclopropylglycinamide, N1-

Cyclopropylglycinamide
[2]

Synthesis and Experimental Protocols
While a specific seminal publication detailing the initial synthesis of 2-amino-N-
cyclopropylacetamide is not readily identifiable, its preparation can be inferred from general

methods for the synthesis of acetamide derivatives. A common synthetic route involves the

amidation of a protected glycine derivative with cyclopropylamine, followed by deprotection.

A plausible synthetic workflow is outlined below:
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Step 1: Protection of Glycine

Step 2: Amide Coupling

Step 3: Deprotection

Glycine

N-Protected Glycine
Protection

Protecting Group (e.g., Boc, Cbz)

N-Protected-2-amino-
N-cyclopropylacetamide

Activation & Coupling

Coupling Agent (e.g., DCC, EDC)

Cyclopropylamine

2-Amino-N-cyclopropylacetamide

Deprotection

Deprotection Reagent
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-Amino-N-cyclopropylacetamide: A Technical Overview
of a Key Pharmaceutical Intermediate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b111377#discovery-and-history-of-2-amino-n-
cyclopropylacetamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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